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Assay
Description

Target / Process
Measured

IC₅₀
Value

Key Finding / Selectivity

Enzyme Inhibition
[1]

Pure human complement

factor D

14.3 nM Highly potent and selective inhibition

of the primary target [1] [2].

Enzyme Inhibition
[1]

Proteolytic activity of factor

D against C3b-bound factor
B

28.1 nM Inhibits a key step in the alternative

pathway (AP) amplification loop [1].

Functional
Hemolysis Assay
[1]

AP-mediated hemolysis of
rabbit erythrocytes

29.5 nM Demonstrates potent functional
activity in a cell-based system [1] [2].

C3 Fragment
Deposition Assay
[2]

C3 fragment buildup on

PNH erythrocytes

39.3 nM Prevents the extravascular hemolysis

characteristic of PNH [2].

Selectivity Panel
[2]

Various human serine
proteases (e.g., thrombin,

activated factor X)

>28 µM
to >50

µM

Shows high selectivity, as IC₅₀ values
against non-target enzymes are over

1000-fold higher [2].
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Experimental Protocols for Key Assays

Based on the available information, here are the methodologies for the core assays used to characterize

Pelecopan.

Factor D Enzyme Inhibition Assay

Objective: To measure the direct inhibition of purified human complement factor D enzyme activity
[1].

Principle: The assay quantifies the proteolytic activity of factor D. Inhibition of this activity prevents
the downstream steps of the complement cascade.

Procedure:
Reaction Setup: Incubate purified human factor D with the substrate (C3b-bound factor B) in

an appropriate buffer [1].
Compound Addition: Add Pelecopan at various concentrations to the reaction mixture.

Incubation & Measurement: Allow the enzymatic reaction to proceed and measure the rate of
substrate cleavage. The IC₅₀ value (14.3 nM) is calculated from the concentration-response

curve of the inhibitor [1].

Alternative Pathway (AP)-Mediated Hemolysis Assay

Objective: To evaluate the functional inhibitory activity of Pelecopan in a cell-based system that

models the disease pathology [1].
Principle: Rabbit red blood cells are susceptible to lysis by the human alternative complement

pathway in serum. Inhibition of factor D prevents this lysis.
Procedure:

Cell Preparation: Isolate and wash rabbit erythrocytes [1].
Serum Source: Use human serum as a source of complement proteins.

Treatment and Incubation: Incubate the erythrocytes with human serum in the presence of
serially diluted Pelecopan.

Data Analysis: Measure the hemolysis, typically by the release of hemoglobin. The IC₅₀ value
(29.5 nM) represents the concentration of Pelecopan that provides 50% inhibition of hemolysis

[1].

C3 Fragment Deposition Assay on PNH Erythrocytes
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Objective: To assess the ability of Pelecopan to prevent the opsonization of PNH erythrocytes with

C3 fragments, a key process in extravascular hemolysis [2].
Principle: In PNH, erythrocytes lacking CD55 and CD59 are susceptible to C3 fragment deposition

upon AP activation, marking them for destruction.
Procedure:

Cell Source: Use PNH erythrocytes, which are deficient in complement regulatory proteins [2].
Activation and Inhibition: Activate the alternative complement pathway in the presence of the

cells and varying concentrations of Pelecopan.
Detection: Use a labeled antibody to detect the deposited C3 fragments on the cell surface via

flow cytometry or similar methods.
Data Analysis: Calculate the IC₅₀ value (39.3 nM) from the concentration-dependent reduction

in C3 fragment deposition [2].

Mechanism of Action and Signaling Pathway

Pelecopan acts by selectively inhibiting complement factor D, a serine protease that is a crucial component

of the alternative pathway (AP) of the complement system [1] [2]. The diagram below illustrates this

mechanism and the logical workflow of the key assays.
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Pelecopan inhibits factor D, blocking the alternative complement pathway and its functional outputs, which

are measured by specific assays.

Interpretation and Research Application

Data Correlation: The consistent nanomolar-range IC₅₀ values across different assay types

demonstrate Pelecopan's potent and robust biological activity, confirming target engagement and
functional efficacy [1] [2].

Selectivity: The high selectivity over other serine proteases indicates a clean safety profile for in vitro
systems and reduces the likelihood of off-target effects in later-stage experiments [2].

Assay Selection:
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For primary high-throughput screening (HTS), the Factor D Enzyme Inhibition Assay is most

suitable.
For functional and disease-relevant context, the Hemolysis and C3 Deposition Assays are

critical for confirming efficacy in models of PNH and other AP-mediated diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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